Cas no 74226-04-3 (BENZOIC ACID, 4-[3-(1H-IMIDAZOL-1-YL)PROPOXY]-, ETHYL ESTER)

• Product name: BENZOIC ACID, 4-[3-(1H-IMIDAZOL-1-YL)PROPOXY]-, ETHYL ESTER
• CAS No: 74226-04-3
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315
• CID: 3388003
• PubChem ID: 13569181

BENZOIC ACID, 4-[3-(1H-IMIDAZOL-1-YL)PROPOXY]-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-[3-(1H-IMIDAZOL-1-YL)PROPOXY]-, ETHYL ESTER
• 4-(3-Imidazol-1-yl-propoxy)-benzoic acid ethyl ester
• SCHEMBL10749951
• GBCFDCUWUCPDED-UHFFFAOYSA-N
• BDBM50025990
• 74226-04-3
• CHEMBL30604
• DTXSID201252969
• 1-[3-(4-ethoxycarbonylphenoxy)propyl]imidazole
• Ethyl 4-[3-(1H-imidazol-1-yl)propoxy]benzoate

• Inchi： InChI=1S/C15H18N2O3/c1-2-19-15(18)13-4-6-14(7-5-13)20-11-3-9-17-10-8-16-12-17/h4-8,10,12H,2-3,9,11H2,1H3
• InChI Key： GBCFDCUWUCPDED-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 274.13174244Da
• Monoisotopic Mass: 274.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.4Ų